Cas no 101881-19-0 (Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate)

Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate structure
101881-19-0 structure
Product Name:Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
CAS No:101881-19-0
MF:C18H33NO3
MW:311.459525823593
CID:2623214
PubChem ID:5745164
Update Time:2025-04-21

Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
    • 1-Dodecyl-5-oxo-3-pyrrolidinecarboxylic acid methyl ester
    • 1-Dodecyl-5-oxopyrrolidine-3-carboxylic acid methyl ester
    • 1-Lauryl-4-methyloxycarbonyl-2-pyrrolidone
    • DTXSID40420900
    • 101881-19-0
    • SCHEMBL119337
    • Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
    • Inchi: 1S/C18H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-19-15-16(14-17(19)20)18(21)22-2/h16H,3-15H2,1-2H3
    • InChI Key: HTLJJHYQRUBBSY-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)OC)CN1CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 311.246044g/mol
  • Monoisotopic Mass: 311.246044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 311.5g/mol
  • XLogP3: 4.9
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61000
  • LogP: 4.0 (LogP)
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